ATM4 4-Acetoxy Analog
ATM4 4-Acetoxy Analog
The acetylation of opium with acetic anhydride, which converts morphine to heroin, produces a variety of other acetylated products from other endogenous alkaloids, including thebaine. ATM4 4-acetoxy analog is a major product of the acetylation of thebaine using acetic anhydride. It is the precursor of the acetylated thebaine metabolite ATM4, which is generated during phase I metabolism of ATM4 4-acetoxy analog by human liver microsomes. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
91295-74-8
VCID:
VC0048646
InChI:
InChI=1S/C23H25NO5/c1-14(25)24(3)11-10-17-12-18(27-4)13-20-19(17)8-6-16-7-9-21(28-5)23(22(16)20)29-15(2)26/h6-9,12-13H,10-11H2,1-5H3
SMILES:
CC(=O)N(C)CCC1=C2C=CC3=C(C2=CC(=C1)OC)C(=C(C=C3)OC)OC(=O)C
Molecular Formula:
C23H25NO5
Molecular Weight:
395.4 g/mol
ATM4 4-Acetoxy Analog
CAS No.: 91295-74-8
Reference Standards
VCID: VC0048646
Molecular Formula: C23H25NO5
Molecular Weight: 395.4 g/mol
| CAS No. | 91295-74-8 |
|---|---|
| Product Name | ATM4 4-Acetoxy Analog |
| Molecular Formula | C23H25NO5 |
| Molecular Weight | 395.4 g/mol |
| IUPAC Name | [8-[2-[acetyl(methyl)amino]ethyl]-3,6-dimethoxyphenanthren-4-yl] acetate |
| Standard InChI | InChI=1S/C23H25NO5/c1-14(25)24(3)11-10-17-12-18(27-4)13-20-19(17)8-6-16-7-9-21(28-5)23(22(16)20)29-15(2)26/h6-9,12-13H,10-11H2,1-5H3 |
| Standard InChIKey | IQCNMUAWZXTDNZ-UHFFFAOYSA-N |
| SMILES | CC(=O)N(C)CCC1=C2C=CC3=C(C2=CC(=C1)OC)C(=C(C=C3)OC)OC(=O)C |
| Canonical SMILES | CC(=O)N(C)CCC1=C2C=CC3=C(C2=CC(=C1)OC)C(=C(C=C3)OC)OC(=O)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | The acetylation of opium with acetic anhydride, which converts morphine to heroin, produces a variety of other acetylated products from other endogenous alkaloids, including thebaine. ATM4 4-acetoxy analog is a major product of the acetylation of thebaine using acetic anhydride. It is the precursor of the acetylated thebaine metabolite ATM4, which is generated during phase I metabolism of ATM4 4-acetoxy analog by human liver microsomes. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research purposes. |
| Synonyms | 3,6-Dimethoxy-8-(2-(N-methylacetamido)ethyl)phenanthren-4-yl Acetate |
| PubChem Compound | 23258168 |
| Last Modified | Nov 11 2021 |
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